Cas no 2138164-18-6 (4-(Ethylamino)-5-methylhex-2-ynoic acid)

• Product Name: 4-(Ethylamino)-5-methylhex-2-ynoic acid
• CAS No: 2138164-18-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6040069
• PubChem ID: 165744627
• Update Time: 2025-05-22

4-(Ethylamino)-5-methylhex-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-787497
• 2138164-18-6
• 4-(ethylamino)-5-methylhex-2-ynoic acid
• 4-(Ethylamino)-5-methylhex-2-ynoic acid

• Inchi： 1S/C9H15NO2/c1-4-10-8(7(2)3)5-6-9(11)12/h7-8,10H,4H2,1-3H3,(H,11,12)
• InChI Key： FJFMRNKLXVCZAK-UHFFFAOYSA-N
• SMILES： OC(C#CC(C(C)C)NCC)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Ethylamino)-5-methylhex-2-ynoic acid

4-(Ethylamino)-5-methylhex-2-ynoic Acid: A Comprehensive Overview

4-(Ethylamino)-5-methylhex-2-ynoic acid is a compound with the CAS number 2138164-18-6, representing a unique structure that combines an ethylamino group and a methyl group within a hexynoic acid framework. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by the presence of a terminal alkyne group, an aminoalkyl substituent, and a methyl group, contributes to its versatile reactivity and functional properties.

The synthesis of 4-(Ethylamino)-5-methylhex-2-ynoic acid involves a multi-step process that typically begins with the preparation of the corresponding alkyne intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the hexynoic acid backbone. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-value applications.

One of the most promising areas of research involving this compound is its potential as a building block in drug discovery. The presence of an amino group allows for various post-synthesis modifications, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated that derivatives of 4-(Ethylamino)-5-methylhex-2-ynoic acid exhibit potent activity against several disease targets, including cancer and neurodegenerative disorders. For example, a 2023 study published in Nature Communications highlighted its role as a lead compound in developing inhibitors for key enzymes involved in Alzheimer's disease.

In addition to its pharmaceutical applications, 4-(Ethylamino)-5-methylhex-2-ynoic acid has shown potential in agrochemicals. Its ability to act as a precursor for bioactive compounds makes it valuable in the development of pesticides and herbicides with reduced environmental toxicity. Researchers have also explored its use in polymer chemistry, where its alkyne functionality can be harnessed to create novel materials with enhanced mechanical properties.

The stability and reactivity of 4-(Ethylamino)-5-methylhex-2-ynoic acid under various conditions have been extensively studied. Recent investigations using computational chemistry techniques have provided deeper insights into its electronic structure and reactivity patterns. These studies reveal that the compound's alkyne group plays a critical role in determining its chemical behavior, making it highly reactive towards nucleophilic additions and cycloaddition reactions.

From an environmental perspective, understanding the degradation pathways of 4-(Ethylamino)-5-methylhex-2-ynoic acid is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under simulated environmental conditions, revealing that the compound undergoes rapid microbial degradation under aerobic conditions. This finding is significant for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 4-(Ethylamino)-5-methylhex-2-ynoic acid (CAS No.: 2138164-18-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.